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Compound of Interest

Compound Name: L-ALANINE-N-T-BOC (13C3)

Cat. No.: B1580342

Abstract

This technical guide provides a comprehensive specification for N-(tert-Butoxycarbonyl)-L-
alanine-13C3 (Boc-L-Ala-OH-13C3), a stable isotope-labeled amino acid derivative critical for
nuclear magnetic resonance (NMR) spectroscopy and quantitative proteomics. This document
details chemical identifiers, physical properties, synthesis pathways, and experimental
protocols for its integration into Solid Phase Peptide Synthesis (SPPS).[1]

Chemical Identity & Specifications

The precise identification of isotopically labeled reagents is paramount in regulated drug
development and structural biology.[1] Below are the validated identifiers for the uniformly
carbon-13 labeled species.

Core ldentifiers
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Parameter

Specification

Chemical Name

N-(tert-Butoxycarbonyl)-L-alanine-13C3

Boc-Ala-OH-13C3; N-t-Boc-L-alanine (universal-

Synonyms 13C)

CAS Number 335081-02-2
Unlabeled Parent CAS 15761-38-3
MDL Number MFCD00190262
PubChem Substance 1D 24881133

Property

Linear Formula

Molecular Weight

192.19 g/mol (vs. 189.21 g/mol unlabeled)

Isotopic Enrichment

=99 atom % 13C

Mass Shift +3 Da (relative to unlabeled Boc-L-Alanine)
Appearance White to off-white crystalline powder
Melting Point 79-83 °C
- Soluble in organic solvents (DCM, DMF,
Solubility ] )
Methanol); slightly soluble in water
Chiral Purity L-enantiomer (= 99% ee)

Structural Visualization

The following diagram illustrates the chemical connectivity, highlighting the positions of the

spin-active Carbon-13 nuclei (marked in red).[1]

Synthesis & Production Logic
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Understanding the provenance of the isotopic label is essential for interpreting mass
spectrometry fragmentation patterns.[1]

Precursor Origin

The synthesis typically begins with L-Alanine-13C3 (CAS 100108-77-8), which is biologically
produced via fermentation using a 13C-glucose carbon source. This ensures uniform labeling
across the amino acid backbone (

)-[1]
Protection Chemistry

The Boc (tert-butyloxycarbonyl) group is introduced to the amine functionality to render the
molecule compatible with Boc-chemistry SPPS or orthogonal protection strategies.[1]

Reaction Scheme:

[1]

o Critical Control Point: The reaction pH must be carefully maintained (pH 9-10) to prevent
racemization of the sensitive L-chiral center, ensuring the final product retains high optical

purity.
Applications in R&D
Quantitative Proteomics (AQUA)

Boc-L-Alanine-13C3 is a "heavy" building block used to synthesize Absolute QUAntification
(AQUA) peptides.[1]

e Mechanism: A peptide containing this residue will exhibit a mass shift of +3 Da.[1]

o Workflow: The heavy peptide is spiked into a biological sample as an internal standard.[1]
Mass spectrometry (LC-MS/MS) compares the signal intensity of the endogenous (light)
peptide vs. the synthetic (heavy) standard to determine absolute concentration.[1]

Biomolecular NMR
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In protein structure determination, 13C enrichment allows for the detection of carbon signals
that are otherwise silent (12C is NMR inactive).[1]

» Utility: Used in solid-state NMR or for specific labeling of alanine methyl groups to probe
protein dynamics in high-molecular-weight complexes.

Experimental Protocol: SPPS Incorporation

Objective: Incorporate Boc-L-Alanine-13C3 into a peptide sequence using standard Boc
chemistry.

Reagents Preparation

e Activator: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate)
or HATU.[1]

o Base: DIEA (N,N-Diisopropylethylamine).[1]

e Solvent: DMF (Dimethylformamide), anhydrous.[1]

Coupling Cycle

» Dissolution: Dissolve Boc-L-Ala-OH-13C3 (3 eq. relative to resin loading) in DMF.[1]

o Activation: Add HBTU (2.9 eq.) and DIEA (6 eq.). Incubate for 1-2 minutes to form the active
ester.

o Note: Minimize activation time to <5 minutes to prevent racemization.

o Coupling: Transfer the activated solution to the resin-bound peptide (free amine).[1] Agitate
for 45-60 minutes at room temperature.

» Validation: Perform a Kaiser test (ninhydrin).[1] A negative result (yellow beads) confirms
complete coupling.[1]

Workflow Diagram
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Figure 2: SPPS Incorporation Workflow for Boc-L-Alanine-13C3

Click to download full resolution via product page

Handling & Stability

« Storage: Store at +2°C to +8°C (refrigerated).
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e Moisture Sensitivity: Hygroscopic. Store in a desiccator. Allow the vial to equilibrate to room
temperature before opening to prevent condensation, which can hydrolyze the Boc group or
degrade the active ester during synthesis.[1]

« Stability: Stable for >2 years if stored correctly.[1] Avoid strong acids (TFA, HCI) unless
intended for deprotection.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

¢ 1. Buy N-(tert-Butoxycarbonyl)-L-alanine- 13 C 3,2,3,3,3-d 4 97 atom D, 99 atom 13 C, 97
(CP) Isotope - Quality Reliable Supply [sigmaaldrich.com]

e 2. Boc-Ala-OH-13C3 13C 99atom 335081-02-2 [sigmaaldrich.com]
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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